5-Ethoxypyrimidine-2,4(1h,3h)-dione

• IUPAC Name: 5-ethoxy-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C6H8N2O3/c1-2-11-4-3-7-6(10)8-5(4)9/h3H,2H2,1H3,(H2,7,8,9,10)
• InChI Key: BMCNRZAESJUHJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CNC(=O)NC1=O
• Molecular Formula: C6H8N2O3
• DSSTOX Substance ID: DTXSID10284571
• Molecular Weight: 156.14 g/mol
• CAS No.: 7248-96-6

Description

5-Ethoxypyrimidine-2,4(1H,3H)-dione is a pyrimidine-dione derivative characterized by an ethoxy substituent at the 5-position of the pyrimidine ring. Pyrimidine-diones are heterocyclic compounds with two ketone groups at positions 2 and 4, making them structurally versatile for modifications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and physicochemical properties of pyrimidine-dione derivatives are highly dependent on substituents at the 5- and 6-positions. Below is a comparative analysis of 5-Ethoxypyrimidine-2,4(1H,3H)-dione with structurally related compounds:

Table 1: Key Structural and Functional Comparisons

Compound	Substituents	Molecular Formula	Key Properties/Activities	References
5-Ethoxypyrimidine-2,4(1H,3H)-dione	5-ethoxy	C₆H₈N₂O₃	Hypothesized enhanced lipophilicity; potential enzyme inhibition (inferred from analogs)
5-Acetyl-6-methylpyrimidine-2,4-dione	5-acetyl, 6-methyl	C₇H₈N₂O₃	Higher molecular weight; acetyl group may influence metabolic stability
5-Chloro-6-(chloromethyl)pyrimidine-2,4-dione	5-chloro, 6-chloromethyl	C₅H₄Cl₂N₂O₂	Halogenated substituents enhance reactivity; used in life sciences research
5-Amino-6-thioxodihydropyrimidine-2,4-dione	5-amino, 6-thio	C₄H₅N₃O₂S	Thio and amino groups suggest nucleophilic reactivity; medicinal applications
5-Bromo-1-methylpyrimidine-2,4-dione	5-bromo, 1-methyl	C₅H₅BrN₂O₂	Bromine enhances electrophilicity; methyl group improves membrane permeability
5-(2-Hydroxyethyl)pyrimidine-2,4-dione	5-(2-hydroxyethyl)	C₆H₈N₂O₃	Polar hydroxyethyl group improves solubility; tested for enzyme inhibition (α-amylase/glucosidase)
5-Methyl-6-thiazolyl-thienopyrimidine-2,4-dione	6-(2-methyl-thiazolyl)	C₁₅H₁₁N₃O₂S₂	Antimicrobial activity (Staphylococcus aureus); outperformed reference drugs

Key Findings:

Substituent Effects on Bioactivity: Halogenated Derivatives (e.g., 5-chloro, 5-bromo): These compounds exhibit increased electrophilicity, making them reactive intermediates in medicinal chemistry. For instance, 5-Chloro-6-(chloromethyl)pyrimidine-2,4-dione is used in life sciences research due to its dual chloro groups .

Antimicrobial Activity: Thieno[2,3-d]pyrimidine-diones with thiazolyl substituents (e.g., 5-Methyl-6-thiazolyl derivative) showed superior activity against Staphylococcus aureus compared to Metronidazole and Streptomycin .

Synthetic Accessibility :

• Ethoxy and acetoxyethyl derivatives are synthesized via alkylation or nucleophilic substitution, while halogenated analogs require harsher conditions (e.g., chlorination with POCl₃) .